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Compound of Interest

Compound Name: Clovanediol

Cat. No.: B207012 Get Quote

CAS Number: 2649-64-1

This technical guide provides an in-depth overview of Clovanediol, a sesquiterpenoid diol, for

researchers, scientists, and drug development professionals. It covers the compound's

properties, potential biological activities, and generalized experimental protocols for its study.

Chemical and Physical Properties
Clovanediol is a natural product found in various plants, including guava (Psidium guajava)

and cloves[1]. It belongs to the class of organic compounds known as diols, containing two

hydroxyl functional groups[1]. Its chemical structure is based on the clovane skeleton, a tricyclic

system that imparts unique stereochemical properties.

Table 1: Physicochemical Properties of Clovanediol
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Property Value Source

CAS Number 2649-64-1 [1][2]

Molecular Formula C₁₅H₂₆O₂ [1][2]

Molecular Weight 238.37 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Melting Point 159 °C [2]

Boiling Point 319.8 ± 10.0 °C at 760 mmHg [2]

Density 1.1 ± 0.1 g/cm³ [2]

Solubility
Moderate in water; good in

organic solvents
[1]

XLogP3 2.74 [2]

Biological Activity and Potential Mechanisms of
Action
Clovanediol and related clovane-type terpenoids are of interest for their potential biological

activities, including anti-inflammatory, antioxidant, and antimicrobial effects. While specific

studies on Clovanediol are limited, the activities of similar natural products suggest potential

mechanisms of action.

Anti-inflammatory Activity
Many terpenoids and flavonoids exhibit anti-inflammatory properties by modulating key

signaling pathways. A primary target is the Nuclear Factor-kappa B (NF-κB) pathway, which is a

central regulator of the inflammatory response.

Proposed Anti-inflammatory Signaling Pathway of Clovanediol
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Caption: Proposed inhibition of the NF-κB signaling pathway by Clovanediol.

Antioxidant Activity
The antioxidant effects of many natural compounds are mediated through the activation of the

Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. Nrf2 is a transcription factor that

regulates the expression of a wide array of antioxidant and cytoprotective genes.

Proposed Antioxidant Signaling Pathway of Clovanediol
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Caption: Proposed activation of the Nrf2 antioxidant pathway by Clovanediol.
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Antimicrobial Activity
The antimicrobial properties of essential oils and their constituents, like those found in cloves,

are often attributed to their ability to disrupt bacterial cell membranes. This disruption leads to

increased membrane permeability, leakage of intracellular components, and ultimately, cell

death.

Proposed Antimicrobial Mechanism of Clovanediol
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Caption: Proposed antimicrobial action of Clovanediol via cell membrane disruption.

Experimental Protocols
While specific, detailed experimental protocols for Clovanediol are not readily available in the

public domain, this section provides generalized methodologies for the extraction, purification,

and characterization of Clovanediol from natural sources, based on standard practices for

similar compounds.

Extraction and Isolation from Plant Material (e.g.,
Psidium guajava leaves)
This protocol outlines a general procedure for the extraction and fractionation of compounds

from guava leaves.

Preparation of Plant Material:
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Freshly collected leaves are washed, shade-dried, and ground into a coarse powder.

Extraction:

The powdered material is subjected to maceration or Soxhlet extraction with a suitable

solvent, such as methanol or ethanol.

The resulting crude extract is concentrated under reduced pressure using a rotary

evaporator.

Fractionation:

The crude extract is suspended in water and sequentially partitioned with solvents of

increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and n-butanol) to separate

compounds based on their polarity.

Isolation:

The fractions are then subjected to chromatographic techniques such as column

chromatography over silica gel or Sephadex LH-20.

Fractions containing compounds of interest are further purified using preparative High-

Performance Liquid Chromatography (HPLC).

Generalized Experimental Workflow for Isolation
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Caption: A general workflow for the isolation and purification of Clovanediol.
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Purification by High-Performance Liquid
Chromatography (HPLC)
A generalized preparative HPLC method for the final purification of Clovanediol would involve:

Column: A reversed-phase C18 column is typically used for the separation of moderately

polar compounds like Clovanediol.

Mobile Phase: A gradient elution with a mixture of water (often with a small amount of acid

like formic or acetic acid to improve peak shape) and an organic solvent such as methanol or

acetonitrile.

Detection: A UV detector is commonly used, though an Evaporative Light Scattering Detector

(ELSD) or Mass Spectrometer (MS) can also be employed.

Fraction Collection: Fractions are collected based on the retention time of the peak

corresponding to Clovanediol.

Structural Characterization
The structure of the purified Clovanediol can be confirmed using a combination of

spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

elucidating the carbon-hydrogen framework of the molecule. 2D NMR techniques (e.g.,

COSY, HSQC, HMBC) are used to establish the connectivity of atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact

molecular weight and elemental composition. Tandem mass spectrometry (MS/MS) is used

to study the fragmentation pattern, which can provide further structural information.

Infrared (IR) Spectroscopy: This technique helps to identify the functional groups present in

the molecule, such as the hydroxyl (-OH) groups.

Synthesis
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The total synthesis of clovane-type sesquiterpenoids, including precursors to Clovanediol, has

been reported in the scientific literature. These synthetic routes are often complex and involve

multiple steps to construct the intricate tricyclic core. Strategies may include cycloaddition

reactions, radical cyclizations, and various stereoselective transformations to achieve the

desired stereochemistry. Researchers interested in the synthesis of Clovanediol should refer

to specialized organic chemistry literature on terpenoid synthesis.

Conclusion
Clovanediol is a naturally occurring sesquiterpenoid with potential biological activities that

warrant further investigation. This guide provides a foundational understanding of its properties

and outlines general experimental approaches for its study. Further research is needed to fully

elucidate its specific mechanisms of action and to develop standardized protocols for its

synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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